sEH Potency and Cross-Class Positioning
TUPS demonstrates an IC50 of 2.9 nM against recombinant human sEH under fluorescent substrate (CMNPC) assay conditions, which is approximately 1.3-fold more potent than TPPU (IC50 3.7 nM) and over 20-fold more potent than AUDA (IC50 69 nM for human sEH) [1]. While t-AUCB exhibits a lower IC50 (1.3 nM) than TUPS, the differential is less than 2.2-fold, and TUPS maintains a comparable inhibitory profile within the sub-nanomolar range [1].
| Evidence Dimension | In vitro IC50 for recombinant human sEH |
|---|---|
| Target Compound Data | IC50 = 2.9 nM |
| Comparator Or Baseline | TPPU (IC50 3.7 nM); t-AUCB (IC50 1.3 nM); AUDA (IC50 69 nM for human sEH) |
| Quantified Difference | 1.3-fold more potent than TPPU; 23.8-fold more potent than AUDA; 2.2-fold less potent than t-AUCB |
| Conditions | Fluorescent-based assay using recombinant human sEH, substrate CMNPC at 5 µM, 25 mM Bis-Tris/HCl buffer (pH 7.0), 30°C |
Why This Matters
Procurement of TUPS over less potent alternatives (e.g., AUDA) enables lower working concentrations and reduces solvent-related artifacts in cell-based and in vivo assays.
- [1] Liu JY, Tsai HJ, Hwang SH, et al. Comparative Inhibitory Potencies of sEH Inhibitors. Table 1 from: Development of an Ex Vivo Assay for sEH Inhibition. 2014. View Source
